![molecular formula C12H13NO5 B2547810 Methyl 4-[(2-oxo-1,3-oxazolidin-5-yl)methoxy]benzoate CAS No. 312598-51-9](/img/structure/B2547810.png)
Methyl 4-[(2-oxo-1,3-oxazolidin-5-yl)methoxy]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 4-[(2-oxo-1,3-oxazolidin-5-yl)methoxy]benzoate” is a chemical compound with the molecular formula C12H13NO5 . It’s a derivative of oxazolidine, a five-membered heterocycle ring with the formula (CH2)3(NH)O .
Synthesis Analysis
Oxazolidines, the parent compounds of “Methyl 4-[(2-oxo-1,3-oxazolidin-5-yl)methoxy]benzoate”, are traditionally prepared by condensation of 2-aminoalcohols with aldehydes and ketones . A novel synthesis of the oxazolidinone antithrombotic agent Rivaroxaban has been developed, which might provide insights into the synthesis of similar compounds .Scientific Research Applications
- Methyl 4-[(2-oxo-1,3-oxazolidin-5-yl)methoxy]benzoate has been investigated for its potential as an antithrombotic agent. Thrombosis, the formation of blood clots, is a critical factor in cardiovascular diseases. Researchers have explored this compound’s ability to inhibit clot formation and prevent thrombotic events .
- The compound’s structure suggests it may possess antibacterial activity. While specific studies on its antibacterial effects are limited, further research could uncover its potential in combating bacterial infections .
- Oxidative stress contributes to various diseases. Methyl 4-[(2-oxo-1,3-oxazolidin-5-yl)methoxy]benzoate might exhibit antioxidant properties, scavenging free radicals and protecting cells from damage. However, more investigations are needed to confirm this .
- The synthesis of pyrrole-3-carboxylic acid amides, a substructure central to successful drugs like Atorvastatin and Sunitinib, underscores the importance of related compounds. Methyl 4-[(2-oxo-1,3-oxazolidin-5-yl)methoxy]benzoate could serve as a scaffold for designing novel drugs .
- Beyond its biological applications, this compound contributes to the field of organic synthesis. Its straightforward synthetic procedure and high yield make it valuable for chemical research and development .
Antithrombotic Activity
Antibacterial Properties
Antioxidant Potential
Drug Development
Chemical Synthesis and Organic Chemistry
Mechanism of Action
Target of Action
Similar compounds such as oxazolidinone derivatives have been identified as potent inhibitors of factor xa (fxa), a coagulation enzyme .
Mode of Action
It can be inferred that if it acts similarly to other oxazolidinone derivatives, it may inhibit its target enzyme, leading to a disruption in the normal biochemical processes .
Biochemical Pathways
If it acts similarly to other oxazolidinone derivatives, it may affect the coagulation pathway by inhibiting Factor Xa .
Result of Action
If it acts similarly to other oxazolidinone derivatives, it may lead to a disruption in the normal coagulation process .
properties
IUPAC Name |
methyl 4-[(2-oxo-1,3-oxazolidin-5-yl)methoxy]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO5/c1-16-11(14)8-2-4-9(5-3-8)17-7-10-6-13-12(15)18-10/h2-5,10H,6-7H2,1H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNAGFUQOMIAQJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)OCC2CNC(=O)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-[(2-oxo-1,3-oxazolidin-5-yl)methoxy]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.